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Introduction

Diallyl maleate (CAS No. 999-21-3), with the molecular formula C₁₀H₁₂O₄, is a colorless to

pale yellow liquid recognized for its utility as a crosslinking agent and monomer in polymer

chemistry.[1][2] Its applications span the production of durable polyester resins, adhesives, and

ion exchange resins.[1][3] Understanding the solubility of diallyl maleate in various organic

solvents is critical for its effective use in synthesis, formulation, and purification processes. This

guide provides a consolidated overview of its solubility characteristics, supported by available

data and general principles of chemical interactions.

Solubility Profile of Diallyl Maleate
The solubility of a compound is dictated by its molecular structure and the physicochemical

properties of the solvent. Diallyl maleate is a diester containing both polar (ester groups) and

non-polar (allyl groups and hydrocarbon backbone) regions. This amphiphilic nature influences

its interaction with different types of organic solvents.

Based on available data, diallyl maleate exhibits the following solubility characteristics:

Methanol: It is soluble in methanol.[4]
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Water: It is described as slightly soluble or sparingly soluble in water.[2][4] Quantitative data

indicates a water solubility of 151.2 mg/L at 25°C.[2][3][5]

While specific quantitative data for a wide range of common organic solvents is not readily

available in the public domain, general principles of "like dissolves like" can be applied. Given

its structure, diallyl maleate is expected to be soluble in a range of common organic solvents,

particularly those with moderate polarity.

Solubility Data Summary

The following table summarizes the available quantitative and qualitative solubility data for

diallyl maleate.

Solvent Solubility Temperature (°C)

Water 151.2 mg/L[2][3][5] 25

Methanol Soluble[4] Not Specified

Factors Influencing Solubility

The dissolution of diallyl maleate in an organic solvent is governed by the interplay of

intermolecular forces between the solute and solvent molecules. The following diagram

illustrates the key factors influencing this process.
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Diallyl Maleate Properties
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Caption: Logical diagram of factors influencing diallyl maleate solubility.

Experimental Protocols for Solubility Determination
While the specific experimental protocols used to generate the cited data are not detailed in the

search results, a general methodology for determining the solubility of a liquid like diallyl
maleate in an organic solvent can be described. The isothermal equilibrium method is a

common approach.

General Protocol: Isothermal Equilibrium Method

Preparation of Saturated Solution: An excess amount of diallyl maleate is added to a known

volume of the selected organic solvent in a sealed, thermostatted vessel.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) at a constant,

controlled temperature for a sufficient period to ensure that equilibrium is reached. This

period can range from several hours to days, depending on the system.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b213036?utm_src=pdf-body-img
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Separation: After equilibration, the agitation is stopped, and the mixture is allowed to

stand undisturbed at the same constant temperature for a period to allow for the complete

separation of the undissolved solute from the saturated solution. Centrifugation can be used

to accelerate this process.

Sampling and Analysis: A known volume or mass of the clear, saturated supernatant is

carefully withdrawn. The concentration of diallyl maleate in the sample is then determined

using a suitable analytical technique, such as:

Gas Chromatography (GC): A highly effective method for quantifying volatile and semi-

volatile organic compounds. A calibration curve is first generated using standard solutions

of known diallyl maleate concentrations.

High-Performance Liquid Chromatography (HPLC): Suitable for non-volatile compounds

and can be adapted for diallyl maleate.

Gravimetric Analysis: The solvent from a known mass of the saturated solution is

evaporated, and the mass of the remaining diallyl maleate residue is determined. This

method is simpler but may be less accurate.

Calculation: The solubility is then calculated and typically expressed in units such as grams

per 100 mL of solvent ( g/100 mL), moles per liter (mol/L), or mass fraction.

This entire process is repeated at different temperatures to determine the temperature

dependence of solubility.

Conclusion

Diallyl maleate is a versatile chemical intermediate whose utility is closely linked to its

solubility characteristics. It is soluble in methanol and sparingly soluble in water.[2][3][4][5] For

other organic solvents, its amphiphilic nature suggests a broad range of miscibility, particularly

with solvents of moderate polarity. The provided general experimental protocol offers a

foundational method for researchers to quantitatively determine the solubility of diallyl maleate
in specific solvents relevant to their work, ensuring optimized conditions for their chemical

processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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